Fenobam

• IUPAC Name: 1-(3-chlorophenyl)-3-(1-methyl-4-oxoimidazolidin-2-ylidene)urea
• InChI: InChI=1S/C11H11ClN4O2/c1-16-6-9(17)14-10(16)15-11(18)13-8-4-2-3-7(12)5-8/h2-5H,6H2,1H3,(H2,13,14,15,17,18)
• InChI Key: DWPQODZAOSWNHB-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)NC1=NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C11H11ClN4O2
• Molecular Weight: 266.68 g/mol
• CAS No.: 57653-26-6

Description

Fenobam is an imidazole derivative developed by McNeil Laboratories in the late 1970s as a novel anxiolytic drug. It was initially designed to treat anxiety disorders but was never commercially marketed due to dose-limiting side effects such as amnesia and psychotomimetic symptoms . This compound acts as a potent and selective negative allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), making it a valuable compound for scientific research .

Preparation Methods

Fenobam can be synthesized through various crystallization methods, leading to different crystal forms. Here are some synthetic routes and reaction conditions:

Acetone-Methanol or Tetrahydrofuran-Ether Method: The synthesized and filtered precipitate is recrystallized from the solvents to obtain an anhydrous form.

Dimethylformamide (DMF) and Water Method: The pure form is dissolved in DMF, added with excess water, filtered, and dried to obtain a monohydrate form.

Water-Ethanol or Water-Methanol Method: The synthesized and filtered form of the compound is recrystallized from a water-ethanol or water-methanol mixture to obtain a monohydrate form.

Non-Solvent Method: The monohydrate form is heated at 80°-85°C for 2 hours or at 100°C for 4 hours to obtain different crystal forms.

Chemical Reactions Analysis

Fenobam undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: this compound can undergo substitution reactions, where specific functional groups are replaced by others.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the reaction conditions and reagents used .

Scientific Research Applications

Fenobam has a wide range of scientific research applications, including:

Chemistry: This compound is used as a lead compound for the development of newer mGluR5 antagonists.

Biology: This compound’s activity as a potent negative allosteric modulator of mGluR5 makes it valuable for studying glutamate receptor functions.

Medicine: This compound has shown promising results in the treatment of fragile X syndrome, a genetic condition causing intellectual disability.

Industry: This compound’s unique properties make it useful in various industrial applications, including the development of new pharmaceuticals.

Mechanism of Action

Fenobam exerts its effects by acting as a selective and potent negative allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). It inhibits the quisqualate-evoked intracellular calcium response mediated by human mGluR5 receptors . This compound binds to an allosteric modulatory site shared with other selective mGluR5 antagonists, blocking the receptor’s basal activity .

Comparison with Similar Compounds

Fenobam is unique compared to other similar compounds due to its selective and potent inhibition of mGluR5. Similar compounds include:

2-Methyl-6-Phenylethynyl-Pyridine (MPEP): A selective mGluR5 antagonist that shares a common binding site with this compound.

3-(2-Methyl-1,3-Thiazol-4-yl)Ethynyl]Pridine (MTEP): Another selective mGluR5 antagonist with similar properties to this compound.

Basimglurant: A newer mGluR5 antagonist developed based on this compound’s structure.

This compound’s non-GABAergic activity, coupled with its robust anxiolytic activity and reported efficacy in human trials, supports its potential as a novel anxiolytic agent with an improved therapeutic window over benzodiazepines .

Synthesis routes and methods

Procedure details

To a suspension of creatinine (5.66 g, 0.05 mole) in 150 ml. of dry dimethylformamide (DMF) is added 7.68 g (0.05 mole) of m-chlorophenylisocyanate. The mixture is stirred for 2 hours and heated on a steam bath for 30 minutes. During this time the solution becomes clear (yellow). The solution is filtered and the filtrate cooled. Ice and ice-water are added to the filtrate. A light yellow solid precipitates and is filtered off. After recrystallizations from acetone-methanol and tetrahydrofuran-ether, the pure product, 1-m-chlorophenyl-3-(1-methyl-4-oxo-2-imidazolidinylidene)urea, is obtained, mp 180°-180.5°C.